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Chemical Identification and Physical Properties

N,N'-Dimethyloxamide (CAS 615-35-0) is a solid compound with the molecular formula C₄H₈N₂O₂ and a

molecular weight of 116.12 g/mol [1]. Its structure can be represented by the SMILES notation

CNC(=O)C(=O)NC [1].

Table 1: Physical Properties of N,N'-Dimethyloxamide [2] [1]

Property Value Unit Source / Notes

Melting Point 215 - 217 °C Experimental [1]

Melting Point (Tfus) 340.02 K (≈66.9 °C) Joback Calculated [2]

Boiling Point (Tboil) 499.00 K (≈225.9 °C) Joback Calculated [2]

Standard Enthalpy of Formation (ΔfH°gas) -244.11 kJ/mol Joback Calculated [2]

Enthalpy of Vaporization (ΔvapH°) 50.86 kJ/mol Joback Calculated [2]

Enthalpy of Fusion (ΔfusH°) 19.51 kJ/mol Joback Calculated [2]
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Property Value Unit Source / Notes

Critical Temperature (Tc) 698.04 K Joback Calculated [2]

Critical Pressure (Pc) 4756.24 kPa Joback Calculated [2]

Table 2: Temperature-Dependent Property (Ideal Gas Heat Capacity) [2]

Temperature (K) Cp, gas (J/mol×K)

499.00 192.93

532.17 201.23

565.35 209.10

598.52 216.57

631.70 223.63

664.87 230.30

698.04 236.58

Conformational Analysis

Theoretical studies using the CNDO/2 method for energy optimization indicate that the most stable

molecular conformation features a planar dimethylamide group, twisted approximately 80.5 degrees around

the central C-C bond relative to the other amide group [3] [4]. This non-planar structure minimizes energy

and is consistent with experimental data.

Handling and Safety Considerations

Physical Form: Solid at room temperature [1].
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Handling: Standard laboratory practices for handling stable, non-volatile solids are recommended.

Storage: Store in a cool, dry place in a well-closed container.

Application Context and Experimental Workflow

N,N'-Dimethyloxamide is an amide compound. In synthetic chemistry, it is typically a product of an

amidation reaction between a derivative of oxalic acid and methylamine, rather than a reagent used to form

other amide bonds [1]. The following diagram outlines this general synthetic relationship and the

compound's characterized properties.
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Locating Synthetic Protocols
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To find detailed synthetic procedures for making or using N,N'-Dimethyloxamide, I suggest you:

Consult Chemical Databases: Search SciFinder, Reaxys, or the USPTO database for specific
patents or journal articles containing full experimental sections.

Refine Your Search: Use terms like "synthesis of N,N'-Dimethyloxamide", "preparation of N,N'-
Dimethyloxamide" or "oxalamide synthesis" for more relevant results.

Review General Amidation Methods: While not specific to this compound, the evaluation of
alternative solvents like ethyl acetate and 2-methyltetrahydrofuran as replacements for DMF and

DCM in common amidation reactions provides valuable general guidance for modern, greener
synthesis [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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